Cas no 1806947-27-2 (2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid
• CAS No: 1806947-27-2
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4894003
• Update Time: 2025-05-20

2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid

• Inchi： 1S/C9H8F2INO2/c1-4-6(12)2-5(3-7(14)15)8(13-4)9(10)11/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： VLJXKIBFLOUYNL-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C(F)F)C(=C1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid

Research Briefing on 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid (CAS: 1806947-27-2)

2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid (CAS: 1806947-27-2) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting inflammatory and oncogenic pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its role as a key intermediate in drug discovery.

The synthesis of 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid involves a multi-step process that includes halogenation, difluoromethylation, and carboxylation reactions. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for further pharmacological studies. The presence of the iodo group at the 5-position and the difluoromethyl group at the 2-position enhances the compound's reactivity and binding affinity, making it a valuable scaffold for the design of new bioactive molecules.

Recent preclinical studies have demonstrated that 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapeutics. Additionally, its structural features have been explored in the context of cancer therapy, where it has shown activity against certain kinase targets implicated in tumor growth and metastasis.

In the context of drug discovery, 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid has been utilized as a building block for the synthesis of more complex molecules. For instance, it has been incorporated into the design of proteolysis-targeting chimeras (PROTACs), which are a novel class of therapeutics that selectively degrade disease-causing proteins. The compound's ability to serve as a versatile intermediate underscores its importance in modern medicinal chemistry.

Despite its promising attributes, challenges remain in the clinical translation of 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focused on structural modifications to enhance its drug-like properties and reduce toxicity, paving the way for future clinical trials.

In conclusion, 2-(Difluoromethyl)-5-iodo-6-methylpyridine-3-acetic acid represents a significant advancement in the field of chemical biology, with broad applications in drug discovery and development. Its unique structural features and biological activities make it a valuable tool for researchers aiming to design next-generation therapeutics. Continued investigation into its mechanisms of action and optimization strategies will be crucial for unlocking its full potential in addressing unmet medical needs.